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Introduction
These notes provide a comprehensive overview of the application of cycloxydim in

experimental field trials on maize (Zea mays). Cycloxydim is a selective, post-emergence

herbicide belonging to the cyclohexanedione family. Its primary mode of action is the inhibition

of the acetyl-CoA carboxylase (ACCase) enzyme, which is crucial for fatty acid synthesis in

grasses.[1] Standard maize varieties are grasses and are therefore susceptible to cycloxydim.

Consequently, research on cycloxydim in maize is bifurcated into two main areas:

Phytotoxicity Studies on Conventional Maize: These trials investigate the unintended effects

of cycloxydim on non-tolerant maize, often to simulate and understand the impact of spray

drift from adjacent fields where cycloxydim is used on broadleaf crops. These studies

typically employ sub-lethal application rates to quantify crop injury, growth inhibition, and

potential yield loss.

Efficacy and Safety Studies on Cycloxydim-Tolerant Maize (CTM): With the development of

CTM hybrids, field trials are conducted to determine effective weed control rates of
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cycloxydim while ensuring crop safety.

This document provides protocols and data relevant to both types of experimental trials.

Data Presentation: Cycloxydim Application Rates in
Field Trials
The following tables summarize quantitative data on cycloxydim application rates from

experimental field trials. It is critical to distinguish between trials conducted on cycloxydim-

tolerant maize for weed control and those designed to assess phytotoxicity on conventional

maize.

Table 1: Application Rates for Weed Control in Cycloxydim-Tolerant Maize (CTM)
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Application
Rate (g a.i./ha)

Crop Growth
Stage at
Application

Target Weeds
Efficacy /
Remarks

Reference

75 - 150 3-4 leaf stage

Grassy and

broadleaf weeds

(in combination

with dicamba +

tritosulfuron)

Effective weed

control,

comparable to

other common

herbicides.

[2][3][4]

150 3-4 leaf stage

Grassy and

broadleaf weeds

(in combination

with dicamba +

tritosulfuron)

Resulted in an

85% decrease in

weed density

and biomass.

[5]

200 - 300 Not specified

Perennial grassy

weeds (in

combination with

dicamba +

tritosulfuron)

Considered the

best option from

an economic and

environmental

safety

standpoint.

[3][6]

300 5-6 leaf stage

Grassy and

broadleaf weeds

(in combination

with dicamba +

tritosulfuron)

High efficacy in

weed control.
[5]

g a.i./ha = grams of active ingredient per hectare

Table 2: Hypothetical Sub-lethal Application Rates for Phytotoxicity Trials on Conventional

(Non-Tolerant) Maize and Expected Injury Symptoms

This table is constructed based on typical rates used in herbicide drift studies and the known

sensitivity of maize to ACCase inhibitors. The visual injury ratings are based on the European

Weed Research Council (EWRC) rating scale, where 1 = no effect and 9 = plant death.
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Application Rate (g
a.i./ha)

Maize Growth
Stage

Expected Visual
Injury (7-14 Days
After Application)

Potential Impact on
Growth and Yield

10 - 25 V2 - V4

Slight stunting, mild

chlorosis (yellowing)

of new leaves.

(EWRC Scale: 2-3)

Minimal to no

significant yield loss if

the crop recovers.

25 - 50 V2 - V4

Moderate stunting,

distinct chlorosis and

whitening of whorl

leaves. (EWRC Scale:

4-5)

Potential for reduced

plant height and

biomass; possible

yield reduction.

50 - 100 V2 - V4

Severe stunting,

extensive whitening

and necrosis of new

growth, potential for

"dead heart" where

the growing point dies.

(EWRC Scale: 6-7)

Significant reduction

in plant growth and

high probability of

yield loss.

> 100 V2 - V4
Plant death is likely.

(EWRC Scale: 8-9)

Complete yield loss in

affected plants.

Experimental Protocols
This section details the methodologies for conducting field trials to assess the phytotoxicity of

cycloxydim on maize.

Objective
To evaluate the dose-dependent phytotoxic effects of post-emergence application of

cycloxydim on conventional (non-tolerant) maize at different growth stages.

Materials and Equipment
Test Product: Cycloxydim formulation of known concentration.
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Maize Hybrid: A conventional (non-cycloxydim-tolerant) hybrid common to the region.

Field Plot Sprayer: Calibrated to deliver a precise and uniform spray volume.

Personal Protective Equipment (PPE): As per the herbicide safety data sheet.

Data Collection Tools: Meter sticks, quadrat frames, plant biomass scales, camera, and data

recording sheets.

Experimental Design
Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Minimum of 10 square meters to minimize edge effects. A typical plot might be 3

meters wide (4 maize rows) by 5 meters long.

Treatments:

Untreated Control.

A range of sub-lethal rates of cycloxydim (e.g., 10, 25, 50, 75, 100 g a.i./ha).

A full recommended rate for broadleaf crops (e.g., 200 g a.i./ha) to serve as a positive

control for severe injury.

Application Timing: Applications should be made at key maize growth stages, such as V2-V4

(2 to 4 collared leaves) and V6-V8, to assess differential sensitivity.

Procedure
Site Selection and Preparation: Choose a uniform field with consistent soil type and

topography. Prepare the seedbed according to standard local practices for maize cultivation.

Planting: Plant the selected maize hybrid at a uniform seeding rate and depth.

Sprayer Calibration: Accurately calibrate the sprayer to deliver a consistent spray volume

(e.g., 200 L/ha) at a specified pressure and speed.

Herbicide Application:
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Apply the treatments when the maize has reached the target growth stage.

Avoid application during adverse weather conditions (e.g., high wind, rain).

Use shields to prevent drift between plots.

Data Collection:

Visual Phytotoxicity Assessment: Rate visual injury at 3, 7, 14, and 28 days after

application (DAA) using the EWRC 1-9 scale or a 0-100% scale (where 0 is no injury and

100 is complete plant death). Symptoms to note include chlorosis, necrosis, stunting, and

leaf malformation.[7][8]

Plant Height: Measure the height of a predetermined number of plants per plot at each

assessment timing.

Biomass: At a specified time point (e.g., 28 DAA), harvest the above-ground biomass from

a designated area within each plot, dry to a constant weight, and record.

Yield: At maturity, harvest the cobs from the central rows of each plot, determine the grain

moisture content, and calculate the yield adjusted to a standard moisture percentage.

Data Analysis
Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD. If

significant treatment effects are observed, use a mean separation test (e.g., Tukey's HSD) to

compare treatment means. Dose-response curves can be modeled for each parameter to

determine the cycloxydim rate that causes a 50% response (ED50).
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Caption: Cycloxydim's mechanism of action in susceptible maize.

Experimental Workflow
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Caption: Workflow for a maize phytotoxicity field trial.
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Logical Relationships: Factors Influencing Phytotoxicity
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Caption: Key factors influencing cycloxydim phytotoxicity in maize.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b606887#cycloxydim-application-rates-for-
experimental-field-trials-on-maize]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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